Cas no 1589590-87-3 (epi-Canagliflozin)
epi-Canagliflozin structure
Product Name:epi-Canagliflozin
CAS No:1589590-87-3
MF:C24H25FO5S
MW:444.515709638596
CID:4557582
Update Time:2025-07-11
epi-Canagliflozin Chemical and Physical Properties
Names and Identifiers
-
- Canagliflozin Impurity 34 (alpha-Isomer)
- HMS3656J04
- HMS3866N13
- BCP02520
- BCP33538
- Canagliflozin (c) paragraph sign Isomer
- Canagliflozin Impurity 34;Canagliflozin alpha-Isomer Impurity
- 2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
- epi-Canagliflozin
-
- Inchi： 1S/C24H25FO5S/c1-13-2-3-15(24-23(29)22(28)21(27)19(12-26)30-24)10-16(13)11-18-8-9-20(31-18)14-4-6-17(25)7-5-14/h2-10,19,21-24,26-29H,11-12H2,1H3
- InChI Key： XTNGUQKDFGDXSJ-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1C(C(C(C(CO)O1)O)O)O
Computed Properties
- Exact Mass: 444.140673g/mol
- Monoisotopic Mass: 444.140673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 118
- Molecular Weight: 444.5g/mol
epi-Canagliflozin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM535613-1g |
(2R,3R,4R,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
1589590-87-3 | 98% | 1g |
$4923 | 2023-01-19 | |
| Chemenu | CM535613-100mg |
(2R,3R,4R,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
1589590-87-3 | 98% | 100mg |
$923 | 2022-03-02 | |
| ChemScence | CS-M2367-5mg |
(2R,3R,4R,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
1589590-87-3 | 5mg |
$1800.0 | 2022-04-27 | ||
| TRC | C175245-1mg |
epi-Canagliflozin |
1589590-87-3 | 1mg |
$ 142.00 | 2023-04-18 | ||
| TRC | C175245-5mg |
epi-Canagliflozin |
1589590-87-3 | 5mg |
$ 413.00 | 2023-04-18 | ||
| TRC | C175245-10mg |
epi-Canagliflozin |
1589590-87-3 | 10mg |
$ 747.00 | 2023-09-08 | ||
| TRC | C175245-25mg |
epi-Canagliflozin |
1589590-87-3 | 25mg |
$ 1403.00 | 2023-09-08 | ||
| Biosynth | PNC59087-1 mg |
Epi-canagliflozin |
1589590-87-3 | 1mg |
$496.65 | 2023-01-03 | ||
| Biosynth | PNC59087-5 mg |
Epi-canagliflozin |
1589590-87-3 | 5mg |
$1,614.15 | 2023-01-03 | ||
| Biosynth | PNC59087-10 mg |
Epi-canagliflozin |
1589590-87-3 | 10mg |
$2,582.60 | 2023-01-03 |
epi-Canagliflozin Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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